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Compound of Interest

Compound Name: Thiodiglycol-d8

Cat. No.: B13437303

For researchers, scientists, and professionals in drug development, this in-depth technical
guide provides a thorough overview of the physical and chemical characteristics of
Thiodiglycol-d8. This deuterated analog of thiodiglycol is a critical tool in various analytical
and research applications, particularly in toxicology and metabolic studies.

Thiodiglycol-d8, also known as 2,2'-Thiobis(ethanol)-d8, is a stable isotope-labeled version of
thiodiglycol. The substitution of eight hydrogen atoms with deuterium makes it an ideal internal

standard for quantitative analysis by mass spectrometry.[1][2] Its primary application lies in the

monitoring of exposure to the chemical warfare agent, sulfur mustard, as thiodiglycol is its main
hydrolysis product found in biological samples.[1][2]

Core Physical and Chemical Properties

While extensive experimental data for Thiodiglycol-d8 is not readily available, its physical and
chemical properties are known to be very similar to its non-deuterated counterpart, with slight
variations due to the isotopic labeling.[3] The following tables summarize the key physical and
chemical data for both Thiodiglycol and Thiodiglycol-d8 for comparative purposes.

Table 1: General and Chemical Properties
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Property Value

Chemical Name 2,2'-Thiobis(ethanol)-d8

Synonyms 2,2'-Thiodiethanol-d8, Bis(2-hydroxyethyl)
Sulfide-d8

Molecular Formula C4H2Ds02S

Molecular Weight 130.24 g/mol [4][5]

CAS Number 1435934-55-6

Appearance Colorless liquid

Solubility Miscible with water and polar organic solvents[3]

Table 2: Physical Characteristics (Primarily for non-deuterated Thiodiglycol as a reference)

Property Value

Density 1.1793 g/cm3 at 25 °CJ[6]
Boiling Point 282 °C[6][7]

Melting Point -10.2 °C[6]

Flash Point > 110 °CJ[7]

Vapor Pressure 0.00323 mmHg at 25 °C[7]
Refractive Index 1.5211 at 20 °C[6]

Experimental Protocols: Use in GC-MS Analysis

Thiodiglycol-d8 is crucial as an internal standard for the accurate quantification of thiodiglycol
in biological samples using Gas Chromatography-Mass Spectrometry (GC-MS). Below is a
generalized experimental protocol synthesized from established methodologies.

Sample Preparation (from Urine or Blood)

o Objective: To extract thiodiglycol from the biological matrix.
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e Procedure:

o To a known volume of the biological sample (e.g., 1 mL of urine or plasma), add a precise
amount of Thiodiglycol-d8 solution as the internal standard.[1][2]

o For blood samples, precipitate proteins using an appropriate agent (e.g., acetone with 1%
HCI to remove heme from hemoglobin).[2]

o Centrifuge the sample to pellet the precipitated proteins.

o The supernatant containing thiodiglycol and the internal standard is collected.

Derivatization

» Objective: To increase the volatility and thermal stability of thiodiglycol for GC analysis.
» Procedure:
o The extracted sample is dried, often under a stream of nitrogen.
o Aderivatizing agent is added. Common agents include:
» Pentafluorobenzoyl chloride (PFBCI): Reacts with the hydroxyl groups of thiodiglycol.[8]
» N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA): A silylating agent.[9]
» 1-(Trifluoroacetyl)imidazole (TFAI): Offers rapid derivatization under mild conditions.[9]

o The reaction mixture is heated to ensure complete derivatization.

GC-MS Analysis

» Objective: To separate and quantify the derivatized thiodiglycol and Thiodiglycol-d8.
 Instrumentation: A gas chromatograph coupled to a mass spectrometer.
e Procedure:

o An aliquot of the derivatized sample is injected into the GC.
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o The analytes are separated on a suitable capillary column.

o The mass spectrometer is operated in a selected ion monitoring (SIM) or tandem mass
spectrometry (MS/MS) mode to detect specific ions for the derivatized thiodiglycol and
Thiodiglycol-d8.

o The concentration of thiodiglycol in the original sample is determined by comparing the
peak area of the analyte to that of the internal standard (Thiodiglycol-d8).[10]

Visualizing the Metabolic Pathway and Experimental
Workflow

To better illustrate the context in which Thiodiglycol-d8 is utilized, the following diagrams
depict the metabolic fate of sulfur mustard and a typical experimental workflow for its detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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